Ontunisertib

Pharmacokinetics GI-restricted First-pass metabolism
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C27H21F2N5O
Molecular Weight 469.5 g/mol
CAS No. 2647949-48-0
Cat. No. B15603992
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Technical Parameters


Basic Identity
Product NameOntunisertib
CAS2647949-48-0
Molecular FormulaC27H21F2N5O
Molecular Weight469.5 g/mol
Structural Identifiers
InChIInChI=1S/C27H21F2N5O/c1-17-6-4-11-25(32-17)27-21(18-12-13-30-24-10-3-2-7-19(18)24)15-34(33-27)16-26(35)31-14-20-22(28)8-5-9-23(20)29/h2-13,15H,14,16H2,1H3,(H,31,35)
InChIKeyQGXRIRYULXOGDQ-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes5 mg / 10 mg / 25 mg / 50 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Ontunisertib (AGMB-129) CAS 2647949-48-0: A GI-Restricted ALK5 Inhibitor in Clinical Development


Ontunisertib (AGMB-129) is an orally active, gastrointestinal (GI)-restricted small-molecule inhibitor of ALK5 (TGFβRI), designed to block pro-fibrotic TGFβ signaling locally within the GI tract . The compound is currently in Phase 2 clinical development for fibrostenosing Crohn's disease (FSCD), an indication for which no approved pharmacologic therapies exist [1]. Ontunisertib achieves GI restriction via rapid first-pass hepatic metabolism, which prevents clinically relevant systemic exposure [2]. In a randomized, placebo-controlled Phase 2a trial (STENOVA, n=103), ontunisertib met its primary safety endpoint, with adverse event rates comparable to placebo and no treatment-related cardiac toxicity [3].

1
GI-restricted ALK5 (TGFβRI) inhibition for local target engagement
2
Orally active tool compound with rapid first-pass hepatic metabolism
3
Supports fibrostenotic disease model studies requiring sustained dosing

Why Generic ALK5 Inhibitors Cannot Substitute for Ontunisertib in Fibrostenotic Disease Models


Systemic ALK5 inhibitors such as galunisertib (LY2157299), vactosertib (TEW-7197), and LY3200882 exhibit potent target engagement but are plagued by dose-limiting systemic toxicities, most notably cardiac valvulopathy and bone physeal dysplasia, as demonstrated in preclinical animal models [1][2]. Continuous long-term exposure to galunisertib caused cardiac toxicities in animals, necessitating an intermittent dosing strategy (14 days on/14 days off) to enable clinical development [3]. Ontunisertib's molecular design—incorporating rapid first-pass hepatic metabolism—restricts pharmacologically active drug exposure to the GI tract, achieving high local tissue concentrations while maintaining plasma levels below the threshold for systemic TGFβ pathway inhibition [4]. This tissue-restricted pharmacokinetic profile cannot be replicated by systemic ALK5 inhibitors, making direct substitution infeasible for studies requiring sustained local anti-fibrotic activity without systemic liability.

Systemic ALK5 inhibitors
Systemic exposure may introduce cardiac valvulopathy risk in long-term models
PK profile mismatch
GI-restricted delivery via first-pass metabolism cannot be replicated by systemic agents
Indication context
Oncology-developed ALK5 inhibitors lack fibrostenotic disease model validation

Ontunisertib Quantitative Differentiation Evidence: Head-to-Head and Cross-Study Comparisons


GI-Restricted Pharmacokinetics: High Local Tissue Exposure with Minimal Systemic Levels

Ontunisertib demonstrates a GI-restricted pharmacokinetic profile that is structurally and mechanistically distinct from systemic ALK5 inhibitors. In the Phase 1 study in healthy subjects, ontunisertib achieved high local concentrations in ileal mucosa biopsies while plasma PK analyses showed no clinically relevant systemic exposure [1]. In the Phase 2a STENOVA trial, this GI-restricted profile was confirmed in FSCD patients: high local GI-tract exposure with minimal systemic levels [2]. By contrast, the systemic ALK5 inhibitor galunisertib at clinical doses (300 mg/day) produces sustained plasma exposure with a mean elimination half-life of approximately 9 hours and reaches maximum plasma concentration within 2 hours post-dose [3]. Vactosertib and LY3200882 are also systemically bioavailable and distribute widely beyond target tissues. The GI-restricted design of ontunisertib is enabled by rapid first-pass hepatic metabolism, which inactivates the compound upon absorption, a feature absent in systemic ALK5 inhibitors [4].

GI-Restricted Pharmacokinetics
Cross-study comparable
Minimal-to-undetectable systemic plasma levels vs. sustained systemic exposure for galunisertib (t½ ~9 h)
Supports local GI-tissue target engagement without systemic pathway effects
Phase 1 (n=81) and Phase 2a STENOVA (n=103) PK data
Pharmacokinetics GI-restricted First-pass metabolism

Cardiac Safety: Absence of Treatment-Related Cardiac Toxicity vs. Galunisertib

Systemic ALK5 inhibition is associated with a class-level toxicity of cardiac valvulopathy. In 14-day repeat-dose rat studies, oral galunisertib at doses ≥150 mg/kg/day produced dose-related cardiac valvulopathy [1]. Continuous long-term galunisertib exposure in animals caused cardiac toxicities requiring a PK/PD-driven intermittent dosing strategy (14 days on/14 days off) to enable clinical development [2]. In contrast, the Phase 2a STENOVA trial of ontunisertib (100 mg QD and 200 mg BID arms, 12-week treatment) reported no signs of treatment-related cardiac toxicity, with adverse event severity and incidence similar to placebo [3]. This safety differentiation is mechanistically linked to ontunisertib's negligible systemic exposure: the compound is rapidly inactivated by first-pass hepatic metabolism before reaching the systemic circulation, thereby avoiding cardiac TGFβ pathway suppression [4].

Cardiac Safety Profile
Cross-study comparable
0% treatment-related cardiac events in 12-week Phase 2a vs. preclinical valvulopathy with galunisertib
Enables continuous dosing without mandatory drug holidays in fibrosis models
STENOVA Phase 2a (100 mg QD, 200 mg BID); galunisertib rat toxicology studies
Cardiac safety ALK5 inhibitor toxicity Cardiac valvulopathy

Dual Anti-Inflammatory and Anti-Fibrotic Activity in a Single Agent for Stricturing Disease

Ontunisertib is being developed specifically for fibrostenosing Crohn's disease (FSCD), an indication with no approved pharmacologic therapies where patients currently rely on endoscopic dilation and surgery [1]. In the Phase 2a STENOVA trial, exploratory endpoints showed positive trends in both endoscopic disease activity (SES-CD score) and magnetic resonance enterography (MRE) parameters, suggesting a dual anti-inflammatory and anti-fibrotic mechanism of action [2]. At the 200 mg BID dose, 29.4% of patients achieved an endoscopic response (≥50% reduction in SES-CD) compared to 11% on placebo [3]. This dual mechanistic profile distinguishes ontunisertib from standard-of-care biologics (e.g., anti-TNF agents) that address inflammation but have not demonstrated reversal of established fibrosis [4]. Systemic ALK5 inhibitors like galunisertib and LY3200882 have been investigated primarily in oncology indications, not in fibrostenotic GI disease, and lack organ-restricted delivery to the intestinal stricture site.

Endoscopic Response (SES-CD)
Class-level inference
29.4% (200 mg BID) vs. 11% placebo at 12 weeks; 18.4 pp absolute increase
Reported dual anti-inflammatory and anti-fibrotic endpoint context
STENOVA trial (n=103); exploratory endpoint
Anti-fibrotic Anti-inflammatory Fibrostenosis Crohn's disease

ALK5 Biochemical Potency Compared to Systemic ALK5 Inhibitors

Ontunisertib inhibits TGFβRI/ALK5 with an IC50 of ≤100 nM in biochemical assays (TGFβRI IC50 range: 100-500 nM) [1]. For context, systemic ALK5 inhibitors exhibit the following IC50 values: galunisertib has an ALK5 IC50 of 56-172 nM depending on assay conditions ; vactosertib shows IC50 of 11-13 nM ; and LY3200882 demonstrates IC50 of 38.2 nM . While ontunisertib's biochemical potency is lower than vactosertib and comparable to galunisertib, its primary differentiation does not lie in intrinsic potency but in its GI-restricted pharmacokinetic design that enables high local drug concentrations at the target tissue (ileal mucosa) while avoiding systemic exposure. The relevant comparison is therefore tissue exposure at the site of action, not isolated biochemical IC50.

ALK5 Biochemical IC50
Cross-study comparable
IC50 ≤100 nM; comparators: vactosertib 11-13 nM, galunisertib 56-172 nM
Tissue selectivity, not intrinsic potency, drives pharmacological profile
Cell-free biochemical assays
ALK5 IC50 TGFβRI Kinase inhibition

Clinical Development Stage: First-in-Indication Phase 2a Data in FSCD vs. No FSCD Data for Comparator ALK5 Inhibitors

Ontunisertib is the only ALK5 inhibitor to have completed a randomized, placebo-controlled Phase 2a trial specifically in fibrostenosing Crohn's disease (FSCD), a population with no approved pharmacologic therapies [1]. The STENOVA trial (n=103) met its primary safety endpoint and generated exploratory efficacy data supporting further development [2]. Galunisertib, vactosertib, and LY3200882 have been investigated in oncology indications (hepatocellular carcinoma, myelodysplastic syndromes, solid tumors) but have no clinical data in fibrostenotic GI disease . Additionally, ontunisertib holds FDA Fast Track designation for Crohn's disease, facilitating expedited regulatory review [3]. This indication-specific clinical validation provides procurement confidence for researchers studying GI fibrosis specifically, as the compound has demonstrated target engagement, safety, and preliminary efficacy in the exact disease context of interest.

Clinical Development Stage
Class-level inference
First-in-indication Phase 2a data in FSCD; comparators have zero FSCD clinical data
Reduces translational risk for GI fibrosis research procurement
FDA Fast Track designation; Phase 2b planned
Fibrostenosing Crohn's disease Phase 2a STENOVA Clinical development

Tissue-Selective Pharmacodynamics: Local p-SMAD3 Inhibition Without Systemic TGFβ Pathway Suppression

Ontunisertib's GI-restricted design is supported by pharmacodynamic evidence of local target engagement in the ileum without systemic TGFβ pathway suppression. In the Phase 2a STENOVA trial, target engagement was assessed through transcriptomic analysis of mucosal biopsies; analysis is ongoing but initial PK data confirmed high local GI-tract exposure with minimal systemic levels [1]. This is in contrast to systemically bioavailable ALK5 inhibitors, where target engagement occurs broadly across tissues. The preclinical ALK5 inhibitor literature demonstrates that systemic TGFβ pathway inhibition causes cardiac valvulopathy (p-SMAD3 inhibition in cardiac valve interstitial cells) and bone physeal dysplasia [2]. The lung-restricted ALK5 inhibitor THRX-144644 achieved lung-to-plasma ratios of 100- to 1200-fold, demonstrating that tissue-restricted delivery can maintain local pharmacodynamic efficacy while avoiding systemic toxicities; ontunisertib employs an analogous GI-restricted strategy via first-pass metabolism [3]. Transcriptomic target engagement data from the STENOVA trial, once fully reported, will provide quantitative confirmation of GI-localized TGFβ pathway suppression.

Local p-SMAD3 Target Engagement
Supporting evidence
High ileal tissue drug concentrations confirmed; mucosal biopsy transcriptomics ongoing
Supports GI-localized pharmacodynamic model development
STENOVA Phase 2a; tissue-to-plasma ratio not yet reported
Target engagement Pharmacodynamics p-SMAD3 Biomarker

Optimal Research and Industrial Application Scenarios for Ontunisertib Based on Quantitative Differentiation Evidence


Preclinical Models of Intestinal Fibrosis and Fibrostenosis Requiring Sustained Local ALK5 Inhibition

Ontunisertib is the preferred ALK5 inhibitor for rodent models of fibrostenosing Crohn's disease or chronic intestinal fibrosis where sustained, continuous dosing is required. Systemic ALK5 inhibitors like galunisertib require intermittent dosing schedules (14 days on/14 days off) due to cardiac toxicity, which confounds fibrosis readouts and fails to model continuous TGFβ pathway suppression [1]. Ontunisertib's GI-restricted PK profile enables continuous daily oral dosing without cardiac safety concerns, as demonstrated in the 12-week STENOVA trial with zero treatment-related cardiac events [2]. Researchers should use doses in the 100 mg/kg range (adjusted for rodent metabolism) to achieve high ileal tissue concentrations while maintaining negligible systemic exposure.

Combination Studies with Anti-Inflammatory Biologics for Dual-Mechanism Fibrosis Reversal

Ontunisertib has been clinically tested on top of standard-of-care anti-inflammatory biologics (anti-TNF agents) in the STENOVA trial, demonstrating safety and additive efficacy signals without increased adverse events [1]. This makes ontunisertib uniquely suitable for combination studies investigating whether adding local anti-fibrotic ALK5 inhibition to existing anti-inflammatory therapy can reverse established intestinal fibrosis. Systemic ALK5 inhibitors have not been evaluated in this combination context and carry overlapping toxicity concerns that may preclude safe co-administration [2]. The exploratory STENOVA data showing a 29.4% endoscopic response rate at 200 mg BID vs. 11% placebo provides a benchmark for preclinical combination study design [3].

Ex Vivo Human Intestinal Tissue Fibrosis Assays Requiring Clinically Validated Compound

For ex vivo assays using human intestinal tissue (e.g., precision-cut intestinal slices, organoid-fibroblast co-cultures), ontunisertib offers the advantage of being a clinically validated ALK5 inhibitor with demonstrated target engagement in human ileal tissue [1]. Unlike systemic ALK5 inhibitors that have been clinically tested only in oncology populations, ontunisertib's Phase 1 and Phase 2a data provide human PK and safety benchmarks specifically in the GI context, enabling more accurate translation of ex vivo concentration-response relationships to clinically achievable tissue exposures [2]. The compound's ALK5 IC50 of ≤100 nM provides a defined concentration range for ex vivo dose-response experiments [3].

Biomarker-Driven Translational Research Using TGFβ Pathway Transcriptomic Signatures

Ontunisertib's ongoing transcriptomic target engagement analysis from the STENOVA trial mucosal biopsies will generate a clinically derived TGFβ pathway suppression gene signature specific to human intestinal tissue [1]. This signature can serve as a pharmacodynamic biomarker reference for preclinical studies, enabling researchers to calibrate dose selection in animal models against a clinically validated PD benchmark. Systemic ALK5 inhibitors lack intestinal tissue-specific transcriptomic PD data in a fibrostenotic disease context, limiting their utility for translational biomarker development [2].

Application
Selection Property
Validation Focus
Intestinal fibrosis model studies
GI-restricted ALK5 inhibition
Continuous dosing safety and local tissue PK
Combination anti-fibrotic / anti-inflammatory research
Safety on top of standard-of-care biologics
Endoscopic and MRE endpoint model response
Ex vivo human intestinal tissue assays
Clinically validated target engagement in ileal tissue
Clinically achievable tissue concentration benchmarks
TGFβ pathway transcriptomic biomarker research
Intestinal tissue-specific PD signature
Pharmacodynamic benchmark for preclinical dose calibration

Technical Documentation Hub

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